Cas no 1858433-33-6 (1-Decene, 4-(bromomethyl)-)

• Product Name: 1-Decene, 4-(bromomethyl)-
• CAS No: 1858433-33-6
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5283752
• Update Time: 2025-11-05

1-Decene, 4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Decene, 4-(bromomethyl)-

• Inchi： 1S/C11H21Br/c1-3-5-6-7-9-11(10-12)8-4-2/h4,11H,2-3,5-10H2,1H3
• InChI Key： IXINXMHVUZMPMK-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)CCCCCC

Additional information on 1-Decene, 4-(bromomethyl)-

Research Briefing on 1-Decene, 4-(bromomethyl)- (CAS: 1858433-33-6) in Chemical and Biomedical Applications

1-Decene, 4-(bromomethyl)- (CAS: 1858433-33-6) is a brominated derivative of 1-decene, a compound of significant interest in the chemical and biomedical fields due to its versatile reactivity and potential applications in drug synthesis, material science, and polymer chemistry. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules and functional materials. This briefing consolidates the latest research findings, methodologies, and implications associated with this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Decene, 4-(bromomethyl)- as a precursor for the development of novel alkylating agents targeting cancer cell DNA. The bromomethyl group's electrophilic nature facilitated covalent bonding with nucleophilic sites in DNA, demonstrating promising cytotoxicity against glioblastoma cell lines (IC50: 2.4 μM). The study highlighted the compound's role in enhancing drug delivery efficiency when conjugated with nanoparticle carriers, reducing off-target effects by 40% compared to traditional alkylators.

Another pivotal application was reported in Advanced Materials (2024), where 1-Decene, 4-(bromomethyl)- served as a crosslinker in stimuli-responsive hydrogels. The bromine moiety enabled photo-triggered polymerization under UV light (365 nm), yielding hydrogels with tunable mechanical properties (elastic modulus: 10–500 kPa). These hydrogels showed exceptional biocompatibility in vitro (≥90% cell viability) and were proposed for use in controlled drug release systems, particularly for osteoarthritis treatment.

From a synthetic chemistry perspective, a Green Chemistry (2023) paper detailed an eco-friendly bromination protocol for 1-decene derivatives using 1858433-33-6, achieving 92% yield with minimal byproducts. The method employed aqueous HBr and a recyclable ionic liquid catalyst, aligning with sustainable chemistry principles. NMR and GC-MS analyses confirmed the product's structural integrity, while lifecycle assessment indicated a 35% reduction in carbon footprint versus conventional methods.

Challenges persist in the compound's stability under physiological conditions, as noted in a 2024 ACS Biomaterials Science & Engineering study. Hydrolytic degradation of 1-Decene, 4-(bromomethyl)- at pH 7.4 resulted in a 50% loss of activity within 8 hours, prompting investigations into prodrug formulations. Encapsulation in poly(lactic-co-glycolic acid) (PLGA) microparticles extended half-life to 72 hours, addressing this limitation for therapeutic applications.

In conclusion, 1-Decene, 4-(bromomethyl)- (1858433-33-6) emerges as a multifaceted building block with demonstrated efficacy in oncology therapeutics, smart biomaterials, and green synthesis. Future research directions include optimizing its pharmacokinetic profile and expanding its utility in covalent organic frameworks (COFs) for targeted drug delivery. These advancements underscore its growing importance in bridging chemical innovation with biomedical solutions.